Cas no 6274-40-4 (5-hydroxybenzene-1,2,3-tricarboxylic acid)

• Product Name: 5-hydroxybenzene-1,2,3-tricarboxylic acid
• CAS No: 6274-40-4
• MF: C₉H₆O₇
• MW: 226.139743328094
• CID: 957587
• PubChem ID: 235522
• Update Time: 2025-04-19

5-hydroxybenzene-1,2,3-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-hydroxybenzene-1,2,3-tricarboxylic acid
• 5-hydroxybenzene-1,2,3-tricarboxylicacid
• DS-009003
• 5-hydroxyhemimellitic acid
• SCHEMBL1314562
• DTXSID60978377
• 6274-40-4

• Inchi： 1S/C9H6O7/c10-3-1-4(7(11)12)6(9(15)16)5(2-3)8(13)14/h1-2,10H,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： ZNXDRABWDMXMFJ-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C(C(=O)O)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 226.01128
• Monoisotopic Mass: 226.01135253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 132.13